Cas no 1936052-58-2 ({5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine)

• Product Name: {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine
• CAS No: 1936052-58-2
• MF: C₇H₁₃N₅
• MW: 167.211620092392
• CID: 5192362
• Update Time: 2025-07-14

{5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazolo[1,5-a]azepine-7-methanamine, 6,7,8,9-tetrahydro-
• {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine

• Inchi： 1S/C7H13N5/c8-5-6-1-2-7-9-10-11-12(7)4-3-6/h6H,1-5,8H2
• InChI Key： AWCLYPAGLAZJML-UHFFFAOYSA-N
• SMILES： N12N=NN=C1CCC(CN)CC2

Additional information on {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine

Recent Advances in the Study of {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine (CAS: 1936052-58-2)

The compound {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine (CAS: 1936052-58-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its unique tetrazoloazepine core, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step pathway that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability, which is critical for its potential industrial application. The synthetic route involves the cyclization of precursor molecules under controlled conditions, followed by functional group transformations to yield the final product. This advancement addresses previous challenges in the large-scale production of such complex heterocyclic structures.

Pharmacological evaluations of {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine have revealed its high affinity for specific neurotransmitter receptors, particularly those involved in anxiety and depression pathways. In vitro and in vivo studies demonstrate its ability to modulate receptor activity with high selectivity, suggesting its potential as a novel anxiolytic or antidepressant agent. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been extensively characterized in preclinical models, providing a solid foundation for further clinical development.

In addition to its CNS applications, recent research has explored the compound's utility in other therapeutic areas. For instance, preliminary data indicate its efficacy in pain management, with mechanisms distinct from traditional opioid-based therapies. This could offer a safer alternative for chronic pain treatment, addressing the ongoing opioid crisis. Furthermore, its structural features have inspired the design of derivatives with enhanced properties, expanding its potential applications in drug discovery.

The safety profile of {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine has also been a focus of recent investigations. Toxicity studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. These findings support its progression into early-phase clinical trials, pending regulatory approvals. However, further studies are needed to fully elucidate its long-term effects and potential drug-drug interactions.

In conclusion, {5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-yl}methanamine (CAS: 1936052-58-2) represents a promising candidate for drug development, with versatile applications in CNS disorders and beyond. Continued research efforts are expected to uncover additional therapeutic benefits and optimize its clinical utility. The compound's unique chemical structure and pharmacological properties position it as a valuable asset in the pursuit of innovative treatments for unmet medical needs.